Cas no 13481-33-9 (phenyl-2-quinoxalinyl-Methanone)

• Product Name: phenyl-2-quinoxalinyl-Methanone
• CAS No: 13481-33-9
• MF: C₁₅H₁₀N₂O
• MW: 234.25270318985
• CID: 1105055
• PubChem ID: 12361188
• Update Time: 2025-04-20

phenyl-2-quinoxalinyl-Methanone Chemical and Physical Properties

Names and Identifiers

• phenyl-2-quinoxalinyl-Methanone
• phenyl(quinoxalin-2-yl)methanone
• DA-11855
• 13481-33-9
• SCHEMBL10435349
• benzoylquinoxaline

• Inchi： 1S/C15H10N2O/c18-15(11-6-2-1-3-7-11)14-10-16-12-8-4-5-9-13(12)17-14/h1-10H
• InChI Key： JVNQMEMKKKISCM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1=CN=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 234.079312947g/mol
• Monoisotopic Mass: 234.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.8Ų